4-({1-ethyl-3-[(methylamino)carbonyl]-1H-pyrazol-4-yl}amino)-4-oxobutanoic acid

• IUPAC Name: 4-[[1-ethyl-3-(methylcarbamoyl)pyrazol-4-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C11H16N4O4/c1-3-15-6-7(10(14-15)11(19)12-2)13-8(16)4-5-9(17)18/h6H,3-5H2,1-2H3,(H,12,19)(H,13,16)(H,17,18)
• InChI Key: COMXNSXNCQTZSI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NC)NC(=O)CCC(=O)O
• Molecular Formula: C11H16N4O4
• Molecular Weight: 268.27 g/mol

Description

4-({1-ethyl-3-[(methylamino)carbonyl]-1H-pyrazol-4-yl}amino)-4-oxobutanoic acid is a chemical compound with the molecular formula C12H18N4O4. It is commonly known as EMA401 and is a drug candidate used for the treatment of neuropathic pain. It is a small molecule that acts as an inhibitor of the angiotensin II type 2 receptor (AT2R) and has been shown to have potential therapeutic benefits in various diseases.

Mechanism of Action

EMA401 acts as an inhibitor of the angiotensin II type 2 receptor (4-({1-ethyl-3-[(methylamino)carbonyl]-1H-pyrazol-4-yl}amino)-4-oxobutanoic acid). This compound is a G protein-coupled receptor that is involved in the regulation of blood pressure, vascular tone, and inflammation. By inhibiting this compound, EMA401 is thought to modulate pain signaling pathways and reduce neuropathic pain.
Biochemical and physiological effects:
EMA401 has been shown to reduce pain behavior and increase pain threshold in animal models of neuropathic pain. It has also been shown to reduce cough frequency and improve cough reflex sensitivity in animal models of chronic cough. Additionally, EMA401 has been shown to reduce fibrosis and inflammation in preclinical models of pulmonary fibrosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using EMA401 in lab experiments is its specificity for the 4-({1-ethyl-3-[(methylamino)carbonyl]-1H-pyrazol-4-yl}amino)-4-oxobutanoic acid receptor, which allows for targeted modulation of pain signaling pathways. Additionally, EMA401 has shown promising results in preclinical studies and has the potential to be developed into a therapeutic drug. However, one limitation of using EMA401 in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for EMA401 research. One direction is to further investigate its therapeutic potential in other diseases such as cancer pain and inflammatory pain. Another direction is to explore the mechanisms underlying its anti-fibrotic effects and its potential use in the treatment of other fibrotic diseases. Additionally, further research is needed to optimize the formulation and delivery of EMA401 for clinical use.

Scientific Research Applications

EMA401 has been extensively studied for its potential therapeutic applications in various diseases such as neuropathic pain, chronic cough, and pulmonary fibrosis. It has been shown to have analgesic effects in preclinical models of neuropathic pain and has also exhibited anti-tussive effects in animal models of chronic cough. Additionally, EMA401 has been shown to have anti-fibrotic effects in preclinical models of pulmonary fibrosis.